Cas no 2418694-60-5 (Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate
• CAS No: 2418694-60-5
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5357010
• Update Time: 2025-10-31

Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate
• Methyl 2-[3-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-2-methylpropanoate
• Z4244366688
• Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate

• Inchi： 1S/C18H25NO3/c1-18(2,17(20)21-3)14-5-4-6-16(9-14)22-12-15-11-19(15)10-13-7-8-13/h4-6,9,13,15H,7-8,10-12H2,1-3H3
• InChI Key： HGBIEERQRDPSTI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)C(C(=O)OC)(C)C)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 405
• XLogP3: 3.2
• Topological Polar Surface Area: 38.5

Additional information on Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate

Methyl 2-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-2-methylpropanoate (CAS No. 2418694-60-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate, identified by its CAS number 2418694-60-5, represents a fascinating compound in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this compound, characterized by a cyclopropylmethylaziridin-2-yl moiety and a methoxyphenyl group, positions it as a promising candidate for further exploration in medicinal chemistry.

The cyclopropylmethylaziridin-2-yl group is particularly noteworthy, as aziridine derivatives are well-known for their reactivity and utility in bioconjugation chemistry. This moiety can undergo various transformations, including ring-opening reactions with nucleophiles, which makes it an invaluable tool for the synthesis of bioactive molecules. In recent years, there has been a surge in research focusing on aziridine-based strategies for the development of novel therapeutics. For instance, studies have demonstrated the efficacy of aziridine-containing compounds in targeting specific biological pathways, making them attractive for the design of small-molecule drugs.

The methoxyphenyl group in Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate contributes to the compound's overall pharmacological profile. Phenolic derivatives are extensively studied for their potential health benefits, and modifications at the methoxyphenyl position can significantly influence the biological activity of a molecule. Current research indicates that such modifications can enhance binding affinity to biological targets, improve metabolic stability, and modulate pharmacokinetic properties. These attributes are crucial for the development of next-generation pharmaceuticals that meet stringent regulatory requirements.

In the context of drug discovery, Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate could serve as a key intermediate in the synthesis of more complex molecules. The presence of both reactive and functional groups allows for diverse chemical modifications, enabling chemists to tailor the compound's properties to specific therapeutic needs. For example, recent advances in click chemistry have leveraged aziridine derivatives to create conjugates with enhanced targeting capabilities. Such innovations highlight the versatility of this class of compounds and their potential to revolutionize drug development strategies.

The compound's structural features also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate interacts with biological targets at the molecular level. These studies can provide valuable insights into its mechanism of action and help guide the optimization process. Furthermore, computational approaches can aid in identifying potential off-target effects, which is critical for ensuring safety and efficacy in drug design.

Recent experimental investigations have begun to uncover the biological significance of Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate. In vitro studies have shown that this compound exhibits promising activity against certain disease-related pathways. For instance, preliminary data suggest that it may interfere with signaling cascades involved in inflammation and cancer progression. While these findings are preliminary and require further validation, they underscore the potential therapeutic value of this compound.

The synthesis of Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate involves sophisticated organic chemistry techniques. The preparation process typically requires multi-step reactions, including functional group transformations and protective group strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, can be employed to achieve high yields and enantioselectivity. These techniques are essential for producing compounds with high purity and minimal impurities, which is crucial for pharmaceutical applications.

The future prospects of Methyl 2-(3-{[1-(cyclopropylmethylaziridin-2-yl)methoxy}phenyl)-2-methylpropanoate are bright, given its unique structural features and potential applications in drug discovery. Ongoing research aims to further elucidate its biological activity and explore new synthetic routes that enhance its accessibility. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapies.